Cas no 36675-91-9 (1-pentofuranosyldihydropyrimidine-2,4,5(3H)-trione)

1-pentofuranosyldihydropyrimidine-2,4,5(3H)-trione structure
36675-91-9 structure
Product Name:1-pentofuranosyldihydropyrimidine-2,4,5(3H)-trione
CAS No:36675-91-9
MF:C9H12N2O7
MW:260.200782775879
CID:2631211
PubChem ID:252131
Update Time:2025-04-21

1-pentofuranosyldihydropyrimidine-2,4,5(3H)-trione Chemical and Physical Properties

Names and Identifiers

    • 1-pentofuranosyldihydropyrimidine-2,4,5(3H)-trione
    • 36675-91-9
    • 4-Hydroxy-1-pentofuranosyl-1,6-dihydropyrimidine-2,5-dione
    • NSC-73376
    • DTXSID00957924
    • Inchi: 1S/C9H12N2O7/c12-2-4-5(14)6(15)8(18-4)11-1-3(13)7(16)10-9(11)17/h4-6,8,12,14-15H,1-2H2,(H,10,16,17)
    • InChI Key: MOSMSZLADBRURI-UHFFFAOYSA-N
    • SMILES: O1C(CO)C(C(C1N1C(NC(C(C1)=O)=O)=O)O)O

Computed Properties

  • Exact Mass: 260.06445073Da
  • Monoisotopic Mass: 260.06445073Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 398
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.5
  • Topological Polar Surface Area: 136Ų
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk